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Compound of Interest

Compound Name: Methyl 4-methylbenzoate

Cat. No.: B193300

An In-depth Technical Guide on the Physical Properties of Methyl p-Toluate
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical properties of methyl p-
toluate, an organic compound with significant applications in research and development,
particularly as an intermediate in the synthesis of pharmaceuticals and other complex
molecules.[1] The information is presented in a structured format to facilitate easy reference
and comparison for laboratory and drug development professionals.

Core Physical and Chemical Properties

Methyl p-toluate, also known as methyl 4-methylbenzoate, is an ester with the chemical
formula CeH1002.[1] It presents as a white solid or a clear, colorless to light yellow liquid.[1][2]
This compound is a key building block in various chemical syntheses due to its stability and
compatibility with a range of reagents.[1]

Table 1: Physical Properties of Methyl p-Toluate
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Property

Value

Molecular Formula

CoH1002[1]

Molecular Weight 150.17 g/mol [1]
Melting Point 32-35 °C[1][2]
Boiling Point 220-224 °C at 760 mmHg[1]

103-104 °C at 15 mmHg]3]

Density

1.06 g/cm3[1]

1.058 g/lcm? at 77°F (25°C)[4]

1.045 g/cm3

Refractive Index

1.508

Vapor Pressure

1 mmHg at 39 °CJ[3]

0.101 mmHg at 25°C

Vapor Density

4.7 (relative to air)[3]

Flash Point

90.6 °C

Solubility

Insoluble in water (<0.1 g/100 mL at 22 °C)[4]

Soluble in common organic solvents like

ethanol, ether, acetone, and chloroform[2][5][6]

Appearance

White solid or clear colorless to light yellow
liquid[1][2]

Experimental Protocols

The following sections detail the standard laboratory procedures for determining the key

physical properties of a substance like methyl p-toluate.

Melting Point Determination
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The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition occurs over a narrow temperature range.

Methodology: Capillary Method

o Sample Preparation: A small amount of the finely powdered, dry solid is packed into a
capillary tube to a height of 2-3 mm.[7] The tube is then tapped gently to ensure the sample
is compact at the bottom.[7]

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, which typically
consists of a heated block with a thermometer or a temperature probe.[7][8]

» Heating and Observation: The sample is heated at a controlled rate.[9] An initial rapid
heating can be used to determine an approximate melting point, followed by a slower, more
precise measurement (1-2 °C per minute) around the expected melting point.[7][10]

o Data Recording: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range, and the temperature at which the entire sample becomes
liquid is the end of the range.[10]

Sample Preparation Measurement
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Caption: Workflow for Melting Point Determination.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
surrounding the liquid and the liquid changes into a vapor.

Methodology: Thiele Tube Method
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e Sample Preparation: A small amount of the liquid is placed in a small test tube. A capillary
tube, sealed at one end, is inverted and placed inside the test tube with the open end
submerged in the liquid.[11][12]

o Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a
Thiele tube containing a high-boiling point liquid (e.g., mineral oil).[11][12]

e Heating and Observation: The side arm of the Thiele tube is heated gently, causing the oil to
circulate and heat the sample evenly.[11][12] As the liquid boils, a steady stream of bubbles
will emerge from the capillary tube.[12]

o Data Recording: The heat is removed, and the temperature at which the liquid just begins to
enter the capillary tube is recorded as the boiling point.[11]

Apparatus Setup Heating & Observation
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Caption: Workflow for Boiling Point Determination.

Density Determination

Density is the mass of a substance per unit volume.
Methodology: Mass and Volume Measurement

e Mass Measurement: The mass of a clean, dry container (e.g., a graduated cylinder or
pycnhometer) is measured using an analytical balance.[13][14]

e Volume Measurement: A known volume of the liquid is added to the container. The volume is
read from the markings on the container, paying attention to the meniscus for accurate
reading.[13][14]
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o Combined Measurement: The mass of the container with the liquid is measured.[13][14]

e Calculation: The mass of the liquid is determined by subtracting the mass of the empty
container. The density is then calculated by dividing the mass of the liquid by its volume.[15]

Weigh Empty Container (Mass 1)

Weigh Container + Liquid (Mass 2)

Calculate Mass of Liquid (Mass 2 - Mass 1) Add Known Volume of Liquid (Volume)

Calculate Density (Mass / Volume)
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Caption: Logical Flow for Density Calculation.

Refractive Index Measurement

The refractive index of a substance is a dimensionless number that describes how fast light
travels through that material.

Methodology: Abbe Refractometer

o Calibration: The refractometer is calibrated using a standard substance with a known
refractive index, often distilled water.[16]

o Sample Application: A few drops of the liquid sample are placed on the prism of the
refractometer.[17]
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o Measurement: The prism is closed, and light is passed through the sample. The user looks
through the eyepiece and adjusts the controls until the boundary between the light and dark
fields is sharp and centered on the crosshairs.[16][17]

o Reading: The refractive index is read directly from the instrument's scale.[17] The
temperature should also be recorded as the refractive index is temperature-dependent.[18]

Calibrate Refractometer

l

Apply Liquid Sample to Prism

l
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l

Read Refractive Index from Scale
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Caption: Steps for Refractive Index Measurement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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